Cottonseed oil fatty acids
Overview
Description
Cottonseed oil is derived from the seeds of cotton plants, primarily from species such as Gossypium hirsutum and Gossypium herbaceum. The oil is extracted from the kernel of the seeds and is widely used in cooking and industrial applications. The fatty acid profile of cottonseed oil generally consists of approximately 70% unsaturated fatty acids, including 18% monounsaturated and 52% polyunsaturated fatty acids, and 26% saturated fatty acids . The primary fatty acids present in cottonseed oil are linoleic acid, oleic acid, palmitic acid, and stearic acid .
Mechanism of Action
Target of Action
Cottonseed oil fatty acids primarily target the biosynthesis of fatty acids in cottonseed . The genes regulating the composition of fatty acids in cottonseed oil play a significant role in this process . Key genes such as Gh_D03G0588 and Gh_A02G1788, which encode stearoyl-ACP desaturase, are identified as hub genes and are significantly up-regulated at certain developmental stages . These genes play a decisive role in determining the ratio of saturated fatty acids to unsaturated fatty acids .
Mode of Action
The interaction of this compound with their targets results in dynamic changes in the composition of fatty acids. For instance, the contents of polyunsaturated linolenic acid (C18:3n-3) and saturated stearic acid (C18:0) are higher at certain developmental stages, while linoleic acid (C18:2n-6) is mainly synthesized after these stages . The expression of key genes involved in fatty acid biosynthesis during the entire period of cottonseed development contributes to these dynamic changes .
Biochemical Pathways
This compound affect several biochemical pathways. The linoleic acid metabolic pathway and α-linolenic acid metabolism are significantly associated with the middle-late seed developmental stages . The elongation of the fatty acid pathway is enriched at certain developmental stages, while the fatty acid degradation pathway is enriched at later stages . This might explain why the relative content of the fatty acids tends to be stabilized at the late development stages .
Pharmacokinetics
A systematic review of randomized controlled trials examining the effects of cottonseed oil on markers of lipid metabolism suggests that cottonseed oil may improve lipid/lipoprotein levels compared with other oils .
Result of Action
The action of this compound results in the accumulation of different fatty acid components at various developmental stages of cottonseed . For example, the content of C18:3n-3 significantly decreases from 7.44% at 5 days post anthesis (DPA) to 0.11% at 25 DPA . This change correlates with the expression characteristics of certain genes .
Action Environment
The relative level of most fatty acids in cottonseed oil is influenced by both environmental and genetic factors . The interaction of these effects is relatively small
Biochemical Analysis
Biochemical Properties
Cottonseed oil fatty acids play a significant role in various biochemical reactions. Linoleic acid, a polyunsaturated fatty acid, is involved in the synthesis of eicosanoids, which are signaling molecules that regulate inflammation and immunity. Palmitic acid, a saturated fatty acid, is a precursor for the synthesis of other fatty acids and lipids. Oleic acid, a monounsaturated fatty acid, is involved in the regulation of cholesterol levels and membrane fluidity .
Enzymes such as stearoyl-ACP desaturase and fatty acid desaturase 2 (FAD2) are crucial in the biosynthesis of these fatty acids. Stearoyl-ACP desaturase converts stearic acid to oleic acid, while FAD2 converts oleic acid to linoleic acid . These interactions are essential for maintaining the balance between saturated and unsaturated fatty acids in cottonseed oil.
Cellular Effects
This compound influence various cellular processes. Linoleic acid and oleic acid are known to modulate cell signaling pathways, including the activation of peroxisome proliferator-activated receptors (PPARs), which regulate gene expression related to lipid metabolism and inflammation. Palmitic acid can induce endoplasmic reticulum stress and apoptosis in certain cell types .
The presence of this compound in the diet has been shown to affect lipid metabolism in liver cells, leading to changes in the expression of genes involved in fatty acid synthesis and oxidation. Additionally, these fatty acids can influence the composition of cell membranes, affecting membrane fluidity and the function of membrane-bound proteins .
Molecular Mechanism
At the molecular level, this compound exert their effects through various mechanisms. Linoleic acid and oleic acid can bind to and activate PPARs, leading to changes in gene expression that promote lipid metabolism and reduce inflammation. Palmitic acid, on the other hand, can inhibit the activity of certain enzymes involved in lipid metabolism, such as acetyl-CoA carboxylase .
These fatty acids also interact with membrane phospholipids, altering membrane fluidity and affecting the function of membrane-bound receptors and transporters. For example, the incorporation of linoleic acid into membrane phospholipids can enhance the fluidity of the membrane, facilitating the function of membrane proteins involved in signal transduction .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability of these fatty acids is influenced by factors such as temperature, light, and oxygen exposure. Linoleic acid, being a polyunsaturated fatty acid, is particularly susceptible to oxidation, leading to the formation of lipid peroxides and other degradation products .
Long-term exposure to this compound in cell culture studies has shown that these fatty acids can induce changes in cellular function, including alterations in gene expression and metabolic activity. For example, prolonged exposure to palmitic acid can lead to the accumulation of lipid droplets in cells and the induction of endoplasmic reticulum stress .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low to moderate doses, linoleic acid and oleic acid have been shown to improve lipid profiles and reduce inflammation. At high doses, these fatty acids can have adverse effects, such as promoting oxidative stress and inflammation .
Palmitic acid, even at moderate doses, can induce insulin resistance and increase the risk of developing metabolic disorders. High doses of palmitic acid have been associated with increased liver fat accumulation and the development of non-alcoholic fatty liver disease in animal models .
Metabolic Pathways
This compound are involved in several metabolic pathways. Linoleic acid is a precursor for the synthesis of arachidonic acid, which is further converted into eicosanoids, including prostaglandins and leukotrienes. These eicosanoids play a crucial role in regulating inflammation and immune responses .
Palmitic acid is a key substrate for the synthesis of other saturated and unsaturated fatty acids through elongation and desaturation reactions. Oleic acid is involved in the synthesis of triglycerides and phospholipids, which are essential components of cell membranes .
Transport and Distribution
Within cells and tissues, this compound are transported and distributed by various mechanisms. Fatty acid-binding proteins (FABPs) facilitate the intracellular transport of these fatty acids to specific cellular compartments. Additionally, lipoproteins in the bloodstream transport this compound to different tissues, where they are taken up by cells through receptor-mediated endocytosis .
The distribution of this compound within tissues is influenced by factors such as the rate of fatty acid uptake, the activity of enzymes involved in fatty acid metabolism, and the expression of transport proteins .
Subcellular Localization
The subcellular localization of this compound affects their activity and function. Linoleic acid and oleic acid are primarily incorporated into membrane phospholipids, where they influence membrane fluidity and the function of membrane-bound proteins. Palmitic acid is often stored in lipid droplets within cells, serving as an energy reserve .
Post-translational modifications, such as the addition of fatty acid chains to proteins, can also influence the subcellular localization of these fatty acids. For example, the acylation of proteins with palmitic acid can target them to specific membrane compartments, affecting their function and interactions with other proteins .
Preparation Methods
Synthetic Routes and Reaction Conditions: Cottonseed oil is typically extracted using mechanical pressing or solvent extraction methods. The seeds are first cleaned and delinted to remove any fibers. The cleaned seeds are then cracked and flaked to facilitate oil extraction. Mechanical pressing involves using a screw press to extract the oil, while solvent extraction uses a solvent, such as hexane, to dissolve the oil from the seed flakes .
Industrial Production Methods: In industrial settings, cottonseed oil is often extracted using a combination of mechanical pressing and solvent extraction to maximize oil yield. The extracted oil undergoes refining processes, including degumming, neutralization, bleaching, and deodorization, to remove impurities and undesirable components such as gossypol and cyclopropene fatty acids . Supercritical carbon dioxide extraction is another method used to obtain high-quality cottonseed oil with low gossypol content .
Chemical Reactions Analysis
Types of Reactions: Cottonseed oil fatty acids undergo various chemical reactions, including oxidation, hydrogenation, and epoxidation.
Common Reagents and Conditions:
Oxidation: Cottonseed oil can be oxidized using oxygen or air, often catalyzed by light or heat, leading to the formation of hydroperoxides and other oxidation products.
Hydrogenation: This process involves the addition of hydrogen to the unsaturated fatty acids in the presence of a catalyst, such as nickel, to convert them into saturated fatty acids. This increases the stability and shelf life of the oil.
Major Products Formed:
Oxidation: Hydroperoxides, aldehydes, ketones, and other secondary oxidation products.
Hydrogenation: Saturated fatty acids, such as stearic acid.
Epoxidation: Epoxidized fatty acids, which can be further used in the production of polymers and other industrial applications.
Scientific Research Applications
Cottonseed oil fatty acids have a wide range of scientific research applications:
Comparison with Similar Compounds
- Soybean oil fatty acids
- Sunflower oil fatty acids
- Canola oil fatty acids
Properties
CAS No. |
8001-29-4 |
|---|---|
Molecular Formula |
UNKNOWN |
Origin of Product |
United States |
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